(5Z)-5-[(3,4-diethoxyphenyl)methylidene]-1-(1,1-dioxothiolan-3-yl)-4-methyl-2,6-dioxopyridine-3-carbonitrile

• IUPAC Name: (5Z)-5-[(3,4-diethoxyphenyl)methylidene]-1-(1,1-dioxothiolan-3-yl)-4-methyl-2,6-dioxopyridine-3-carbonitrile
• InChI: InChI=1S/C22H24N2O6S/c1-4-29-19-7-6-15(11-20(19)30-5-2)10-17-14(3)18(12-23)22(26)24(21(17)25)16-8-9-31(27,28)13-16/h6-7,10-11,16H,4-5,8-9,13H2,1-3H3/b17-10-
• InChI Key: BQFJKAAJTOIGDY-YVLHZVERSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C=C2C(=C(C(=O)N(C2=O)C3CCS(=O)(=O)C3)C#N)C)OCC
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=C\2/C(=C(C(=O)N(C2=O)C3CCS(=O)(=O)C3)C#N)C)OCC
• Molecular Formula: C22H24N2O6S
• Molecular Weight: 444.5 g/mol

Description

(5Z)-5-[(3,4-diethoxyphenyl)methylidene]-1-(1,1-dioxothiolan-3-yl)-4-methyl-2,6-dioxopyridine-3-carbonitrile is a useful research compound. Its molecular formula is C22H24N2O6S and its molecular weight is 444.5. The purity is usually 95%.
BenchChem offers high-quality (5Z)-5-[(3,4-diethoxyphenyl)methylidene]-1-(1,1-dioxothiolan-3-yl)-4-methyl-2,6-dioxopyridine-3-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5Z)-5-[(3,4-diethoxyphenyl)methylidene]-1-(1,1-dioxothiolan-3-yl)-4-methyl-2,6-dioxopyridine-3-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

DNA Methylation and Cancer Research

DNA methylation inhibitors, including nucleoside analogs like 5-azacytidine and 5-aza-2'-deoxycytidine, have shown promise in restoring suppressor gene expression and exerting antitumor effects in both in vitro and in vivo models. Their application in clinical trials has demonstrated encouraging antileukemic activity, highlighting their potential in cancer research and therapy (Goffin & Eisenhauer, 2002).

Chemistry and Properties of Heterocyclic Compounds

The study of 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine complexes has revealed their broad applicability in various fields, including their electrochemical and biological activities. This review provides insights into the preparation, properties, and applications of these heterocyclic compounds, suggesting potential research directions for unknown analogues (Boča, Jameson, & Linert, 2011).

Lignin Acidolysis in Biomass Conversion

Investigations into the acidolysis of β-O-4-type lignin model compounds have advanced our understanding of lignin breakdown, a key process in biomass conversion for biofuel production. This review summarizes the acidolysis mechanisms and highlights the role of specific model compounds in revealing the complexity of lignin chemistry (Yokoyama, 2015).

Development of Antineoplastic Agents

A series of 1-[4-2-aminoethoxy)phenylcarbonyl]-3,5-bis-(benzylidene)-4-piperidones have been explored for their antineoplastic potential, demonstrating excellent cytotoxic properties and tumor-selective toxicity. This review outlines the discovery, development, and structure-activity relationships of these compounds, emphasizing their promising applications in cancer therapy (Hossain et al., 2020).